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Compound of Interest

Compound Name: piperidine-2-thione

Cat. No.: B088430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Piperidine-2-thione, a sulfur-containing heterocyclic compound, is a molecule of interest in

various research and development sectors, particularly in the synthesis of novel

pharmaceutical agents. Understanding its safety profile is paramount for ensuring the well-

being of laboratory personnel and for the accurate assessment of its potential as a drug

development candidate. This technical guide provides a consolidated overview of the available

safety information for piperidine-2-thione, with a focus on quantitative data, handling

procedures, and emergency response.

Disclaimer: The information provided herein is based on currently available data. The absence

of a comprehensive, publicly accessible Safety Data Sheet (SDS) for piperidine-2-thione
(CAS Number: 13070-01-4) from major chemical suppliers and regulatory bodies presents a

significant challenge in providing a complete safety profile. The data presented is limited and

should be interpreted with caution. It is imperative for all users to conduct a thorough risk

assessment and to consult with their institution's environmental health and safety (EHS)

department before handling this compound.

Physicochemical and Toxicological Data
Due to the limited availability of a complete SDS, a comprehensive table of physicochemical

and toxicological properties cannot be compiled. The following data has been extracted from
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available sources.

Table 1: Known Properties and Toxicity of Piperidine-2-thione

Property Value Source

Molecular Formula C5H9NS

CAS Number 13070-01-4

Acute Toxicity (Intravenous,

Mouse)
LD50: 90 mg/kg [1]

Note: The toxic effects beyond the lethal dose were not reported in the available source.[1]

Hazard Identification and GHS Classification
A definitive Globally Harmonized System (GHS) classification for piperidine-2-thione is not

readily available. Based on the acute toxicity data, the compound should be handled as a

substance with significant toxic potential. In the absence of specific data, it is prudent to treat

piperidine-2-thione with the same precautions as other structurally related and potentially

hazardous compounds.

Handling, Storage, and Personal Protective
Equipment (PPE)
Given the lack of specific handling and storage guidelines for piperidine-2-thione, a

conservative approach based on general best practices for handling potentially toxic chemicals

is mandatory.

Experimental Protocol: General Handling and Storage

Engineering Controls: All work with piperidine-2-thione, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn. The

breakthrough time of the glove material should be considered for the solvents used.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

larger quantities or in case of potential for splashing, additional protective clothing such as

an apron or chemical-resistant suit may be necessary.

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated

area away from incompatible materials. The storage area should be secured and accessible

only to authorized personnel.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Exposure Control and First Aid Measures
The following workflow outlines a logical approach to managing a potential exposure scenario.
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Exposure Scenario
(Inhalation, Skin/Eye Contact, Ingestion)

Inhalation

If inhaled

Skin Contact

On skin

Eye Contact

In eyes

Ingestion

If swallowed

Move to fresh air.
Administer oxygen if breathing is difficult.

Immediately remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

Seek Immediate Medical Attention

Rinse skin with plenty of water for at least 15 minutes.

Provide Safety Data Sheet (if available)
and details of exposure to medical personnel.

Click to download full resolution via product page

Caption: Logical workflow for responding to an exposure to piperidine-2-thione.

Conclusion
The available safety information for piperidine-2-thione is sparse, underscoring the need for

extreme caution when handling this compound. The acute toxicity data, although limited,

suggests significant hazard. Researchers, scientists, and drug development professionals must

adhere to stringent safety protocols, including the use of appropriate engineering controls and

personal protective equipment. The lack of a comprehensive SDS necessitates a conservative
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approach to risk mitigation. Further investigation into the toxicological and physicochemical

properties of piperidine-2-thione is crucial for establishing a more complete and reliable safety

profile. All handling of this compound should be preceded by a thorough, documented risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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